Cas no 127666-68-6 ({2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol)

• Product Name: {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol
• CAS No: 127666-68-6
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 5821471
• PubChem ID: 14680148
• Update Time: 2025-05-27

{2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,6-dimethyl-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]-
• {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol
• EN300-22937787
• {2,6-dimethyl-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}methanol
• 127666-68-6
• (2,6-Dimethyl-4-(3-(trifluoromethyl)-3H-diazirin-3-yl)phenyl)methanol

• Inchi： 1S/C11H11F3N2O/c1-6-3-8(4-7(2)9(6)5-17)10(15-16-10)11(12,13)14/h3-4,17H,5H2,1-2H3
• InChI Key： KUBRAGJVWLRBII-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C)C=C(C2(C(F)(F)F)N=N2)C=C1C

Computed Properties

• Exact Mass: 244.08234746g/mol
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Melting Point: 72-75 °C
• Boiling Point: 297.6±50.0 °C(Predicted)
• pka: 14.22±0.10(Predicted)

Additional information on {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol

Introduction to {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol (CAS No. 127666-68-6)

{2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol, with the CAS number 127666-68-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and chemical biology. This compound is characterized by its unique structural features, which include a diazirine ring and a trifluoromethyl group, making it a valuable tool in various research applications.

The diazirine moiety in {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol is particularly noteworthy due to its photoactivatable nature. Upon exposure to ultraviolet (UV) light, the diazirine ring undergoes a cycloaddition reaction, generating highly reactive carbene intermediates. These intermediates can form covalent bonds with nearby biomolecules, such as proteins and nucleic acids, enabling the compound to function as a photoreactive cross-linker. This property has been extensively utilized in protein-protein interaction studies and in the identification of protein targets for small molecules.

The presence of the trifluoromethyl group in {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol adds another layer of complexity and utility to the molecule. Trifluoromethyl groups are known for their electron-withdrawing properties and high lipophilicity, which can influence the pharmacokinetic and pharmacodynamic properties of the compound. In medicinal chemistry, these properties are often exploited to enhance the bioavailability and metabolic stability of drug candidates.

Recent studies have highlighted the potential of {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a photoaffinity label to identify protein targets for small molecules in living cells. The researchers utilized the photoactivatable nature of the diazirine ring to covalently label target proteins upon UV irradiation, followed by mass spectrometry analysis to identify the labeled proteins. This approach has significant implications for drug discovery and development, as it allows for the rapid identification of protein targets for novel compounds.

In another study published in Chemical Biology & Drug Design, researchers explored the use of {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol as a tool for studying protein-protein interactions in cellular signaling pathways. The compound was found to effectively cross-link interacting proteins upon UV activation, providing valuable insights into the dynamic nature of these interactions. This information can be crucial for understanding disease mechanisms and developing targeted therapies.

The unique combination of photoactivatable and trifluoromethyl functionalities in {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol also makes it an attractive candidate for use in imaging applications. The trifluoromethyl group can be labeled with fluorophores or other imaging agents to create dual-functional probes that can be used for both imaging and cross-linking studies. This dual functionality has been explored in several preclinical studies, demonstrating its potential for non-invasive monitoring of biological processes.

In conclusion, {2,6-dimethyl-4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}methanol (CAS No. 127666-68-6) is a versatile compound with a wide range of applications in medicinal chemistry and chemical biology. Its photoactivatable diazirine ring and trifluoromethyl group provide unique opportunities for studying protein-protein interactions, identifying protein targets for small molecules, and developing imaging probes. As research in these areas continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.